molecular formula C13H18F2N2 B1491271 4-(4-(1,1-Difluoroethyl)piperidin-1-yl)aniline CAS No. 2097992-27-1

4-(4-(1,1-Difluoroethyl)piperidin-1-yl)aniline

Cat. No.: B1491271
CAS No.: 2097992-27-1
M. Wt: 240.29 g/mol
InChI Key: SFPJTVNYZCCGQO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

Piperidine derivatives are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids . The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives .

Scientific Research Applications

Dendritic Melamines Incorporating Piperidine Motifs

A study by Sacalis et al. (2019) discusses the synthesis of novel dendritic G-2 melamines that incorporate piperidine motifs as key linkers, utilizing "4-(4-(1,1-Difluoroethyl)piperidin-1-yl)aniline" as a peripheral unit. These compounds exhibit unique self-assembly into large spherical nano-aggregates in solid-state, driven by chiral self-organization. This property is critical for applications in nanotechnology and materials science, particularly in the development of new materials with specific optical and electronic properties Sacalis et al., 2019.

Antihypertensive Activity

Clark et al. (1983) explored the antihypertensive properties of 4'-substituted spiro[4H-3,1-benzoxazine-4,4'-piperidin]-2(1H)-ones, highlighting the potential medicinal applications of piperidine derivatives. While the study does not directly mention "this compound," it underscores the broader context of piperidine-based compounds in therapeutic applications, especially in cardiovascular diseases Clark et al., 1983.

s-Triazine Derivatives Incorporating Piperidine/Aniline Moieties

Shawish et al. (2021) synthesized s-triazine derivatives incorporating pyrazole/piperidine/aniline moieties, with detailed molecular structure investigations. These compounds are significant for their potential applications in pharmaceuticals and agrochemicals, demonstrating the versatility of piperidine/aniline derivatives in synthesizing novel compounds with potential bioactive properties Shawish et al., 2021.

Key Pharmaceutical Intermediate

Kiricojevic et al. (2002) developed an efficient synthesis method for a key pharmaceutical intermediate, demonstrating the critical role of piperidine derivatives in the synthesis of narcotic analgesics and fentanyl analogues. This study showcases the importance of piperidine and aniline derivatives in medicinal chemistry, particularly in the development of pain management therapies Kiricojevic et al., 2002.

Novel Anticancer Activity

Subhash and Bhaskar (2021) evaluated the in vitro anticancer activity of (E)-N-((2-(piperidin-1-yl)quinolin-3-yl)methylene)aniline derivatives against various human cells. This research highlights the potential of piperidine/aniline derivatives in developing new anticancer agents, contributing to the ongoing search for more effective treatments for cancer Subhash and Bhaskar, 2021.

Safety and Hazards

The safety data sheet for “4-(4,4-Difluoro-1-piperidyl)aniline” advises avoiding dust formation, breathing mist, gas or vapours, and contact with skin and eyes . It also recommends using personal protective equipment, ensuring adequate ventilation, and removing all sources of ignition .

Future Directions

Piperidine derivatives, such as “4-(4-(1,1-Difluoroethyl)piperidin-1-yl)aniline”, continue to be a pivotal cornerstone in the production of drugs . Future research will likely focus on the development of fast and cost-effective methods for the synthesis of substituted piperidines, given their importance in the pharmaceutical industry .

Properties

IUPAC Name

4-[4-(1,1-difluoroethyl)piperidin-1-yl]aniline
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H18F2N2/c1-13(14,15)10-6-8-17(9-7-10)12-4-2-11(16)3-5-12/h2-5,10H,6-9,16H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SFPJTVNYZCCGQO-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C1CCN(CC1)C2=CC=C(C=C2)N)(F)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H18F2N2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

240.29 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
4-(4-(1,1-Difluoroethyl)piperidin-1-yl)aniline
Reactant of Route 2
4-(4-(1,1-Difluoroethyl)piperidin-1-yl)aniline
Reactant of Route 3
Reactant of Route 3
4-(4-(1,1-Difluoroethyl)piperidin-1-yl)aniline
Reactant of Route 4
Reactant of Route 4
4-(4-(1,1-Difluoroethyl)piperidin-1-yl)aniline
Reactant of Route 5
Reactant of Route 5
4-(4-(1,1-Difluoroethyl)piperidin-1-yl)aniline
Reactant of Route 6
Reactant of Route 6
4-(4-(1,1-Difluoroethyl)piperidin-1-yl)aniline

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.